Cas no 1289168-57-5 (2-(methylamino)-5-(propan-2-yl)pyridine-3-carbaldehyde)

• Product Name: 2-(methylamino)-5-(propan-2-yl)pyridine-3-carbaldehyde
• CAS No: 1289168-57-5
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• CID: 5291119
• Update Time: 2025-06-13

2-(methylamino)-5-(propan-2-yl)pyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Isopropyl-2-(methylamino)nicotinaldehyde
• 5-Isopropyl-2-methylamino-pyridine-3-carbaldehyde
• 3-Pyridinecarboxaldehyde, 2-(methylamino)-5-(1-methylethyl)-
• 2-(methylamino)-5-(propan-2-yl)pyridine-3-carbaldehyde

• Inchi： 1S/C10H14N2O/c1-7(2)8-4-9(6-13)10(11-3)12-5-8/h4-7H,1-3H3,(H,11,12)
• InChI Key： MUELXOXVUYKIPX-UHFFFAOYSA-N
• SMILES： O=CC1=C(NC)N=CC(=C1)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 170
• XLogP3: 2.3
• Topological Polar Surface Area: 42

Additional information on 2-(methylamino)-5-(propan-2-yl)pyridine-3-carbaldehyde

Recent Advances in the Study of 2-(Methylamino)-5-(propan-2-yl)pyridine-3-carbaldehyde (CAS: 1289168-57-5)

The compound 2-(methylamino)-5-(propan-2-yl)pyridine-3-carbaldehyde (CAS: 1289168-57-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

Recent studies have highlighted the versatility of 2-(methylamino)-5-(propan-2-yl)pyridine-3-carbaldehyde as a key intermediate in the synthesis of novel heterocyclic compounds. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the construction of pyridine-based scaffolds, which are crucial for developing inhibitors targeting protein kinases. The compound's aldehyde functionality allows for further derivatization, enabling the creation of diverse chemical libraries for high-throughput screening.

In terms of biological activity, preliminary in vitro assays have shown that derivatives of 2-(methylamino)-5-(propan-2-yl)pyridine-3-carbaldehyde exhibit moderate inhibitory effects on specific cancer cell lines, particularly those associated with breast and lung cancers. Researchers attribute this activity to the compound's ability to interfere with cellular signaling pathways, although the exact mechanism remains under investigation. Further studies are needed to optimize the compound's potency and selectivity.

Another area of interest is the compound's potential application in neurodegenerative diseases. A 2024 preprint on bioRxiv reported that certain analogs of 2-(methylamino)-5-(propan-2-yl)pyridine-3-carbaldehyde demonstrated neuroprotective effects in cellular models of Alzheimer's disease. These findings suggest that the compound could serve as a lead structure for developing new therapeutics targeting amyloid-beta aggregation.

From a synthetic chemistry perspective, recent advancements have focused on improving the yield and scalability of 2-(methylamino)-5-(propan-2-yl)pyridine-3-carbaldehyde production. A team at the University of Cambridge developed a novel catalytic method that reduces the number of synthetic steps while maintaining high purity. This innovation could facilitate the compound's broader use in medicinal chemistry research.

Despite these promising developments, challenges remain in fully characterizing the compound's pharmacokinetic properties and toxicity profile. Current research efforts are directed toward understanding its metabolic stability and potential off-target effects, which will be critical for its translation into clinical applications.

In conclusion, 2-(methylamino)-5-(propan-2-yl)pyridine-3-carbaldehyde represents a promising chemical entity with diverse potential applications in drug discovery. Continued research into its biological activities and synthetic optimization will likely yield valuable insights for the development of new therapeutic agents in oncology and neurology.